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Compound of Interest

Compound Name: TNAP-IN-1

Cat. No.: B15573618 Get Quote

Researchers and laboratory professionals handling TNAP-IN-1, a selective tissue-nonspecific

alkaline phosphatase (TNAP) inhibitor, must adhere to stringent safety and disposal protocols

to ensure a safe laboratory environment and compliance with regulations.[1] Given that specific

disposal guidelines for TNAP-IN-1 are not readily available, it should be treated as a potentially

hazardous chemical. All disposal procedures must comply with local, state, and federal

regulations, as well as institutional policies for chemical waste management.

Handling and Storage
Before disposal, proper handling and storage of TNAP-IN-1 are crucial to minimize risks.

Unused quantities of TNAP-IN-1 should be stored in a cool, dry, and well-ventilated area, away

from incompatible materials.[2] Standard laboratory personal protective equipment (PPE),

including safety goggles, gloves, and a lab coat, should be worn at all times when handling the

compound.

Recommended Storage Conditions: Stock solutions of TNAP-IN-1 should be stored at -80°C

for up to six months or at -20°C for up to one month.[1]

Disposal of TNAP-IN-1 Waste
All waste containing TNAP-IN-1, including pure compound, solutions, and contaminated

materials, must be disposed of as hazardous chemical waste. Do not dispose of TNAP-IN-1
down the drain or in regular trash.[3][4]
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Step-by-Step Disposal Procedure:

Waste Segregation:

Solid Waste: Collect unused or expired TNAP-IN-1 powder, contaminated personal

protective equipment (gloves, etc.), and weighing papers in a designated, clearly labeled

hazardous waste container.

Liquid Waste: Dispose of solutions containing TNAP-IN-1 in a dedicated, sealed, and

properly labeled hazardous liquid waste container. Ensure the container is made of a

compatible material.[5]

Sharps Waste: Any sharps, such as needles or pipette tips, contaminated with TNAP-IN-1
should be placed in a designated sharps container for hazardous chemical waste.

Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "TNAP-IN-1".

Indicate the approximate concentration and quantity of the waste.

Include the date when the first waste was added to the container.

Waste Accumulation and Storage:

Store waste containers in a designated, secure area, such as a satellite accumulation area

or a main hazardous waste storage facility, in accordance with institutional guidelines.

Keep containers tightly sealed except when adding waste.[5]

Arrange for Pickup and Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste.

Follow all institutional procedures for waste handover and documentation.
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Spill and Decontamination Procedures
In the event of a spill, evacuate the area and prevent others from entering. Wear appropriate

PPE, including respiratory protection if necessary.

For solid spills: Carefully sweep the material to avoid generating dust and place it in a sealed

container for hazardous waste disposal.

For liquid spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and

place the absorbent material into a sealed container for hazardous waste disposal.

Following the cleanup, decontaminate the area with a suitable laboratory detergent and water.

All cleaning materials must be disposed of as hazardous waste.[4]

Quantitative Data Summary
Property Value Source

IC₅₀ 0.19 μM MedchemExpress[1]

Storage (Stock Solution)
-80°C for 6 months; -20°C for 1

month
MedchemExpress[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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